Cas no 1246466-74-9 (6-Fluoro-pyrazin-2-ylamine)

6-Fluoro-pyrazin-2-ylamine is a fluorinated pyrazine derivative with significant utility in pharmaceutical and agrochemical research. The presence of both fluorine and amine functional groups enhances its reactivity, making it a versatile intermediate for synthesizing heterocyclic compounds. Its electron-withdrawing fluorine substituent improves metabolic stability and bioavailability in drug development. The compound’s structural features also facilitate selective modifications, enabling applications in medicinal chemistry, particularly for kinase inhibitors and antimicrobial agents. High purity and consistent quality ensure reliable performance in synthetic pathways. Its stability under standard conditions further supports ease of handling and storage in laboratory settings.
6-Fluoro-pyrazin-2-ylamine structure
6-Fluoro-pyrazin-2-ylamine structure
Product Name:6-Fluoro-pyrazin-2-ylamine
CAS No:1246466-74-9
MF:C4H4FN3
MW:113.093063354492
MDL:MFCD22566352
CID:1075061
PubChem ID:75539484
Update Time:2025-06-09

6-Fluoro-pyrazin-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-pyrazin-2-ylamine
    • ZNMQPABEROSXEJ-UHFFFAOYSA-N
    • EN300-817944
    • 2-Amino-6-fluoropyrazine
    • AKOS017344588
    • MFCD22566352
    • 6-Fluoropyrazin-2-amine
    • CS-0262226
    • 1246466-74-9
    • 6-Fluoro-2-pyrazinamine
    • AT37036
    • SY232947
    • SCHEMBL16754377
    • MDL: MFCD22566352
    • Inchi: 1S/C4H4FN3/c5-3-1-7-2-4(6)8-3/h1-2H,(H2,6,8)
    • InChI Key: ZNMQPABEROSXEJ-UHFFFAOYSA-N
    • SMILES: FC1=CN=CC(N)=N1

Computed Properties

  • Exact Mass: 113.03892530g/mol
  • Monoisotopic Mass: 113.03892530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 51.8Ų

6-Fluoro-pyrazin-2-ylamine Pricemore >>

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